molecular formula C16H22N4O2 B8272747 4-(3-Amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

4-(3-Amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

Cat. No.: B8272747
M. Wt: 302.37 g/mol
InChI Key: JRBRVPRCINZXEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H22N4O2 and its molecular weight is 302.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H22N4O2

Molecular Weight

302.37 g/mol

IUPAC Name

tert-butyl 4-(3-amino-2-cyanophenyl)piperazine-1-carboxylate

InChI

InChI=1S/C16H22N4O2/c1-16(2,3)22-15(21)20-9-7-19(8-10-20)14-6-4-5-13(18)12(14)11-17/h4-6H,7-10,18H2,1-3H3

InChI Key

JRBRVPRCINZXEB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC(=C2C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(2-Cyano-3-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester (12.172 g, 36.6 mmol) from step 1 was dissolved in ethanol (300 ml) in a Parr flask. The flask was flushed with N2, and Pd/C (1.3 g) was added. The solution was treated with H2 on a Parr apparatus at 30 psi overnight. The mixture was filtered through celite, then washed with EtOAc. After concentration, the residue was purified by flash chromatography to give 4-(3-amino-2-cyano-phenyl)-piperazine-1-carboxylic acid tert-butyl ester. (7.585 g, 69%) MS: (M+H)+303.2.
Quantity
12.172 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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